Cas no 62287-53-0 (Benzenesulfonic acid, 4-hydroxy-, phenyl ester)
62287-53-0 structure
Product Name:Benzenesulfonic acid, 4-hydroxy-, phenyl ester
CAS No:62287-53-0
MF:C12H10O4S
MW:250.270402431488
CID:450720
PubChem ID:593816
Update Time:2025-04-19
Benzenesulfonic acid, 4-hydroxy-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 4-hydroxy-, phenyl ester
- phenyl 4-hydroxybenzenesulfonate
- 4-phenoxysulfonylphenol
- 62287-53-0
- DTXSID70344004
- HTFDCEANYPZOAJ-UHFFFAOYSA-N
- SCHEMBL4393906
-
- Inchi: 1S/C12H10O4S/c13-10-6-8-12(9-7-10)17(14,15)16-11-4-2-1-3-5-11/h1-9,13H
- InChI Key: HTFDCEANYPZOAJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)O)(=O)(=O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 250.03
- Monoisotopic Mass: 250.02997997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 72Ų
Experimental Properties
- PSA: 63.6
Benzenesulfonic acid, 4-hydroxy-, phenyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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